molecular formula C10H10O2 B8467569 5-Methoxy-7-methylbenzofuran

5-Methoxy-7-methylbenzofuran

Cat. No. B8467569
M. Wt: 162.18 g/mol
InChI Key: WPBRITHVBZXGNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methoxy-7-methylbenzofuran is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methoxy-7-methylbenzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methoxy-7-methylbenzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Methoxy-7-methylbenzofuran

Molecular Formula

C10H10O2

Molecular Weight

162.18 g/mol

IUPAC Name

5-methoxy-7-methyl-1-benzofuran

InChI

InChI=1S/C10H10O2/c1-7-5-9(11-2)6-8-3-4-12-10(7)8/h3-6H,1-2H3

InChI Key

WPBRITHVBZXGNX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1OC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the product from Step C (3.6 g, 16 mmol), methylboronic acid (1.4 g, 24 mmol), Pd(dppf)2Cl2 (0.65 g, 0.8 mmol) and Cs2CO3 (13.0 g, 40 mmol) in 1,4-dioxane (50 mL) and H2O (10 mL) was refluxed for 3 hrs under N2 atmosphere. The reaction was cooled to room temperature and filtered through a celite pad. The filtrate was diluted with EtOAc (200 mL) and washed with brine (50 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica column chromatography (eluted with PE) to afford the title compound (1.0 g, 38%) as an oil. 1H-NMR (600 MHz, CDCl3) δ 7.63 (d, J=1.6 Hz, 1H), 6.92 (d, J=2.1 Hz, 1H), 6.76 (s, 1H), 6.73 (d, J=1.8 Hz, 1H), 3.86 (s, 3H), 2.53 (s, 3H) ppm.
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.65 g
Type
catalyst
Reaction Step One
Yield
38%

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